(2S)-N’-Nitrosonornicotine

• CAS No.: 16543-55-8
• Product Name: (2S)-N’-Nitrosonornicotine
• Molecular Formula: C9H11N3O
• Molecular Weight: 177.2 g/mol
• IUPAC Name: 3-[(2S)-1-nitrosopyrrolidin-2-yl]pyridine
• Standard InChI: InChI=1S/C9H11N3O/c13-11-12-6-2-4-9(12)8-3-1-5-10-7-8/h1,3,5,7,9H,2,4,6H2/t9-/m0/s1
• Standard InChIKey: XKABJYQDMJTNGQ-VIFPVBQESA-N
• Isomeric SMILES: C1C[C@H](N(C1)N=O)C2=CN=CC=C2
• SMILES: C1CC(N(C1)N=O)C2=CN=CC=C2
• Canonical SMILES: C1CC(N(C1)N=O)C2=CN=CC=C2
• Boiling Point: 309 °F at 0.2 mm Hg (NTP, 1992)
• Colorform: Yellow oil
• Melting Point: 117 °F (NTP, 1992); 47.0 °C; 47 °C
• Physical Description: N-nitrosonornicotine appears as white crystalline flakes or yellow oil that solidifies on standing in the cold. (NTP, 1992)
• Description: N-nitrosonornicotine appears as white crystalline flakes or yellow oil that solidifies on standing in the cold. (NTP, 1992); Nitrosonornicotine is a yellow, oily liquid nitrosamine that solidifies at cold temperatures and emits toxic fumes of nitrogen oxides when heated to decomposition. Nitrosonornicotine is found in tobacco products and is likely produced by the nitrosation of nicotine during the making and smoking of tobacco products. This substance is only used in research to induce tumors in experimental animals. Exposure to nitrosonornicotine affects the liver and nitrosonornicotine is reasonably anticipated to be a human carcinogen. (NCI05)
• Solubility: Insoluble (NTP, 1992)
• Synonyms: N'-nitrosonornicotine; N'-nitrosonornicotine, (+-)-isomer; N'-nitrosonornicotine, (S)-isomer; N-nitrosonor-nicotine; N-nitrosonornicotine; nitrosonornicotine
• Vapor Pressure: 5.1X10-4 mm Hg at 25 °C (est)
• PubChem Compound: 12613538
• Last Modified: Nov 11 2021